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Compound of Interest

Compound Name: ethyl 1H-pyrazole-4-carboxylate

Cat. No.: B133763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ethyl 1H-pyrazole-4-carboxylate, a pivotal

heterocyclic compound. It details the molecule's structure, nomenclature, physicochemical

properties, and spectroscopic profile. Furthermore, it offers detailed experimental protocols for

its synthesis and explores its significant applications as a versatile building block in the fields of

pharmaceutical and agrochemical development.

Structure and Nomenclature
Ethyl 1H-pyrazole-4-carboxylate is a five-membered heterocyclic compound containing two

adjacent nitrogen atoms, characteristic of the pyrazole ring system. An ethyl ester group is

attached at the 4-position of this ring.

IUPAC Name: ethyl 1H-pyrazole-4-carboxylate[1]

Synonyms: Ethyl 4-pyrazolecarboxylate, 1H-Pyrazole-4-carboxylic acid ethyl ester[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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